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Compound of Interest

Compound Name: Myricetin 3-rhamnoside

Cat. No.: B8798848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and pharmacological activities of Myricetin 3-rhamnoside. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals in the field of drug development, offering detailed information on its biological

effects and the underlying molecular mechanisms. The guide includes structured data

presentation, detailed experimental protocols for key assays, and visualizations of relevant

signaling pathways.

Chemical Structure and Identification
Myricetin 3-rhamnoside, also known as myricitrin, is a flavonoid glycoside consisting of the

flavonol myricetin linked to a rhamnose sugar moiety.
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Identifier Value

IUPAC Name

5,7-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyloxan-2-yl]oxy-2-(3,4,5-

trihydroxyphenyl)chromen-4-one
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Molecular Formula C₂₁H₂₀O₁₂[1]

Physicochemical Properties
A summary of the key physicochemical properties of Myricetin 3-rhamnoside is presented

below, providing essential data for experimental design and formulation development.

Property Value Source

Molecular Weight 464.38 g/mol [1][2]

Melting Point 194-197 °C [2][3]

Solubility
Practically insoluble in water;

Slightly soluble in ethanol.
[4]

logP 0.6 [3]

pKa (Strongest Acidic) 6.43 [3]

Pharmacological Properties and Biological
Activities
Myricetin 3-rhamnoside has demonstrated a range of biological activities, with significant

potential for therapeutic applications. The following table summarizes its key pharmacological

effects with available quantitative data.
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Biological Activity Assay/Model Results

Anticancer
MTT assay on MDA-MB-231

cells
IC₅₀: 56.26 ± 8.50 µM[5][6]

SRB assay on MDA-MB-231

cells
IC₅₀: 88.64 ± 7.14 µM[5][6]

Hyaluronidase Inhibition (cell-

free)
IC₅₀: 11.92 ± 2.89 µM[6]

Ornithine Decarboxylase

Inhibition (cell-free)
IC₅₀: 15.22 ± 2.61 µM[6]

Antioxidant DPPH radical scavenging Potent activity reported

Lipid Peroxidation Inhibition IC₅₀: 220 µg/ml

Anti-inflammatory
Inhibition of pro-inflammatory

mediators

Reported to suppress NF-κB

and STAT1 activation

Antifungal
Against C. albicans and C.

tropicalis
MIC: 93.8 µg/mL

Signaling Pathways Modulated by Myricetin
(Aglycone)
While research on the specific signaling pathways of Myricetin 3-rhamnoside is ongoing,

extensive studies on its aglycone, myricetin, have elucidated its interaction with several key

cellular signaling cascades. It is hypothesized that Myricetin 3-rhamnoside may exert its

effects, at least in part, through the action of its aglycone following in vivo hydrolysis. The

following diagrams illustrate the key signaling pathways modulated by myricetin.
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Myricetin's modulation of the MAPK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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